Cas no 2139-03-9 (2H-Pyrrole-5-carboxylicacid, 3,4-dihydro-)

2H-Pyrrole-5-carboxylicacid, 3,4-dihydro- structure
2139-03-9 structure
Product Name:2H-Pyrrole-5-carboxylicacid, 3,4-dihydro-
CAS No:2139-03-9
MF:C5H7NO2
MW:113.114581346512
CID:277938
PubChem ID:440046
Update Time:2025-04-19

2H-Pyrrole-5-carboxylicacid, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyrrole-5-carboxylicacid, 3,4-dihydro-
    • 2H-pyrrole-5-carboxylic acid, 3,4-dihydro-; 3,4-Dihydro-2H-pyrrole-5-carboxylic acid
    • C03564
    • 1-Pyrroline-2-carboxylate
    • 1-pyrroline 2-carboxylate
    • 1-pyrroline-2-carboxylic acid zwitterion
    • 2139-03-9
    • E49F4442-6DE1-4B39-852F-3E04DDDA9C15
    • d1-Pyrroline 2-carboxylic acid
    • 3,4-dihydro-2H-pyrrole-5-carboxylicacid
    • Delta1-Pyrroline-2-carboxylic acid
    • Pyrroline-5-carboxylate
    • d1-Pyrroline 2-carboxylate
    • 3,4-DIHYDRO-2H-PYRROLIUM-5-CARBOXYLATE
    • C5H7NO2
    • CHEBI:39785
    • DB02838
    • DTXSID70175653
    • CHEBI:36761
    • Q27093798
    • PD007596
    • CHEMBL18591
    • 497H5RPL8F
    • SCHEMBL142379
    • 1,2-Didehydroproline
    • delta1-Pyroline-2-carboxylate
    • CS-0147985
    • 3,4-Dihydro-2H-pyrrole-5-carboxylic acid
    • 1-Pyrroline-2-carboxylic acid
    • HY-138354
    • NS00071784
    • delta-1-Pyrroline-2-carboxylate
    • delta1-Pyrroline 2-carboxylate
    • 2H-Pyrrole-5-carboxylic acid, 3,4-dihydro-
    • delta1-Pyrroline 2-carboxylic acid
    • DA-77266
    • Inchi: 1S/C5H7NO2/c7-5(8)4-2-1-3-6-4/h1-3H2,(H,7,8)
    • InChI Key: RHTAIKJZSXNELN-UHFFFAOYSA-N
    • SMILES: OC(C1CCCN=1)=O

Computed Properties

  • Exact Mass: 113.04771
  • Monoisotopic Mass: 113.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 255.5°Cat760mmHg
  • Flash Point: 108.3°C
  • Refractive Index: 1.58
  • PSA: 49.66
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